Cas no 227622-73-3 (1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate)

1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol hydrate is a nitroimidazole derivative with notable applications in pharmaceutical and chemical research. Its structure, featuring a nitroimidazole core and a propan-2-ol side chain, contributes to its reactivity and potential as an intermediate in drug synthesis. The hydrate form enhances stability and handling properties, making it suitable for precise laboratory use. This compound is particularly valued for its role in developing antimicrobial and antiparasitic agents, leveraging the nitroimidazole moiety's bioactivity. Its well-defined chemical properties ensure consistent performance in synthetic pathways, supporting research in medicinal chemistry and related fields. Proper storage under controlled conditions is recommended to maintain integrity.
1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate structure
227622-73-3 structure
Product Name:1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate
CAS No:227622-73-3
MF:C14H24N6O7
MW:388.376362800598
CID:2095091
PubChem ID:329755144
Update Time:2025-06-23

1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate Chemical and Physical Properties

Names and Identifiers

    • Secnidazole hemihydrate
    • 1-(2-methyl-5-nitroimidazol-1-yl)propan-2-ol,hydrate
    • α,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol hemihydrate
    • (RS)-1-(2-Methyl-5-nitroimidazol-1-yl)-2-propanol hemihydrate
    • Secnidazole hemihydrate, VETRANAL(TM), analytical standard
    • 1-(2-Methyl-5-nitro-1H-imidazol-1-yl)propan-2-ol--water (2/1)
    • 1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate
    • 1-(2-Methyl-5-nitro-1H-imidazol-1-yl)propan-2-ol hemihydrate
    • DA-57768
    • 227622-73-3
    • DTXSID30746883
    • MDL: MFCD20264913
    • Inchi: 1S/2C7H11N3O3.H2O/c2*1-5(11)4-9-6(2)8-3-7(9)10(12)13;/h2*3,5,11H,4H2,1-2H3;1H2
    • InChI Key: LPCFEXQLJSCCMQ-UHFFFAOYSA-N
    • SMILES: OC(C)CN1C(=CN=C1C)[N+](=O)[O-].OC(C)CN1C(=CN=C1C)[N+](=O)[O-].O

Computed Properties

  • Exact Mass: 388.17064713g/mol
  • Monoisotopic Mass: 388.17064713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 169

1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate Security Information

  • Symbol: GHS08
  • Signal Word:Warning
  • Hazard Statement: H361d
  • Warning Statement: P281
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 63
  • Safety Instruction: 36/37
  • Hazardous Material Identification: Xn

1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
35382-10MG
Secnidazole hemihydrate
227622-73-3
10mg
¥2693.11 2023-10-24
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
35382-10MG
227622-73-3
10MG
¥2797.76 2023-01-15
A2B Chem LLC
AF31441-50mg
Secnidazole hemihydrate
227622-73-3
50mg
$771.00 2024-04-20
A2B Chem LLC
AF31441-100mg
Secnidazole hemihydrate
227622-73-3
100mg
$1309.00 2024-04-20
A2B Chem LLC
AF31441-10mg
Secnidazole hemihydrate
227622-73-3
10mg
$393.00 2024-04-20
A2B Chem LLC
AF31441-25mg
Secnidazole hemihydrate
227622-73-3
25mg
$505.00 2024-04-20
Ambeed
A1263145-1g
1-(2-Methyl-5-nitro-1H-imidazol-1-yl)propan-2-ol hemihydrate
227622-73-3 98%
1g
$224.0 2025-03-05

Additional information on 1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate

Introduction to 1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate (CAS No: 227622-73-3)

1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 227622-73-3, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a nitroimidazole moiety, which is a well-known pharmacophore in various therapeutic agents.

The presence of a 2-methyl group and a 5-nitro substituent in the imidazole ring enhances the reactivity and biological activity of the molecule. This structural feature makes it a valuable scaffold for designing novel compounds with enhanced pharmacological properties. The addition of a propan-2-ol side chain further contributes to the compound's solubility and bioavailability, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in nitroimidazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their antimicrobial, antiviral, and anticancer properties. The nitro group in the imidazole ring is particularly important as it can undergo various chemical transformations, leading to the synthesis of diverse derivatives with tailored biological effects.

One of the most intriguing aspects of 1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate is its potential as a precursor in the synthesis of more complex pharmaceutical agents. Researchers have been investigating its reactivity with various functional groups, aiming to develop new drugs that target specific diseases more effectively. The hydrous form of this compound indicates that it exists in a hydrated state, which can influence its solubility and stability under different conditions.

The pharmacological profile of this compound has been studied extensively in academic and industrial research settings. Initial studies have shown promising results in terms of its ability to interact with biological targets, leading to potential therapeutic benefits. For instance, researchers have observed that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways.

The synthesis of 1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled chemists to optimize the production process, making it more efficient and scalable. This has opened up new avenues for industrial-scale production and commercialization.

In addition to its pharmaceutical applications, this compound has also shown potential in material science and chemical research. Its unique structural features make it a valuable tool for studying molecular interactions and developing new materials with specific properties. The nitroimidazole core, in particular, has been used as a building block for creating polymers and coordination complexes with interesting characteristics.

The latest research on 1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate has revealed new insights into its mechanism of action and potential therapeutic applications. Studies have demonstrated that this compound can modulate various signaling pathways, leading to its effectiveness against a range of diseases. These findings have prompted further investigation into its clinical potential and development into novel drug candidates.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential side effects and determine safe dosage levels. These studies have provided valuable data for understanding how the compound behaves within biological systems and have helped guide its development as a therapeutic agent.

The future prospects for 1-(2-Methyl-5-nitroimidazol-1-yl)propan-2-ol;hydrate are promising, with ongoing research aimed at expanding its applications in medicine and beyond. Collaborative efforts between academia and industry are expected to drive innovation and lead to the discovery of new uses for this versatile compound. As our understanding of its properties continues to grow, so too will its significance in the field of chemical biology.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.